Cas no 1226437-53-1 (N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1226437-53-1
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 5435229
• Update Time: 2025-07-19

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-(3-chloro-4-methylphenyl)thiophene-2-carboxamide
• N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C19H17ClN2O3S2/c1-13-8-9-14(12-16(13)20)21-19(23)18-17(10-11-26-18)22(2)27(24,25)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,23)
• InChI Key： GCXUBIXLHXSZIZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(Cl)=C2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

Additional information on N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide and Its Role in Modern Pharmaceutical Research

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide, with the CAS number 1226437-53-1, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its unique pharmacological properties, making it a promising candidate for further exploration in the treatment of various diseases.

Molecular Structure and Chemical Composition

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-3-carboxamide is a derivative of thiophene, a heterocyclic compound known for its biological activity. The molecule consists of a thiophene ring fused with a carboxamide group, which is further substituted with a benzene sulfonamide moiety. The 3-chloro-4-methylphenyl group attached to the nitrogen atom contributes to the compound's hydrophobicity and enhances its ability to interact with biological targets. This structural complexity is critical for its functionality in various pharmacological contexts.

Pharmacological Activity and Mechanism of Action

Recent research has demonstrated that N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide exhibits significant antitumor activity by targeting specific pathways involved in cancer progression. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound inhibits the proliferation of breast cancer cells by modulating the PI3K/AKT signaling pathway. The benzenesulfonamide moiety is believed to play a key role in this mechanism, as it can bind to and inhibit the activity of certain kinases associated with tumor growth.

Applications in Drug Discovery and Development

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide has shown potential in the development of novel therapeutics for inflammatory and autoimmune diseases. A 2024 study in Pharmacological Research highlighted its anti-inflammatory properties, which are attributed to its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes the compound a valuable candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Advantages Over Traditional Therapeutics

Compared to traditional drugs, N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide offers several advantages. Its high specificity for target proteins reduces off-target effects, which is a common issue with many existing therapeutics. Additionally, the compound's improved bioavailability and longer half-life in vivo enhance its therapeutic efficacy and reduce the frequency of administration. These features make it a more favorable option for patients requiring long-term treatment.

Current Research and Future Prospects

Recent advancements in computational drug discovery have enabled researchers to explore the structure-activity relationship (SAR) of N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide in greater detail. A 2025 study using machine learning algorithms predicted that modifications to the thiophene ring could further enhance its antimicrobial activity, opening new avenues for its application in combating antibiotic-resistant infections. These findings underscore the compound's potential as a versatile scaffold for drug development.

Challenges and Considerations

Despite its promising properties, the development of N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide as a therapeutic agent faces several challenges. One major concern is the potential for toxicity associated with its chemical structure, particularly in long-term use. Ongoing research is focused on optimizing the compound's chemical stability and metabolic profile to mitigate these risks. Additionally, the cost of large-scale synthesis remains a barrier to its widespread application.

Conclusion

N-(3-chloro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide represents a significant breakthrough in medicinal chemistry, with its unique molecular structure and diverse pharmacological activities. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative therapies for a range of diseases. Its continued exploration in both academic and industrial settings will be essential in translating its scientific promise into real-world medical applications.